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Compound of Interest

Compound Name: 14:0 DAP

Cat. No.: B10855631 Get Quote

Essential Safety and Handling Guide for 14:0
DAP
This document provides immediate safety, logistical, and disposal information for handling 1,2-

dimyristoyl-3-dimethylammonium-propane (14:0 DAP), a cationic lipid utilized in laboratory

research, particularly in the formulation of lipid nanoparticles for drug delivery.

Chemical Identification and Hazards
Chemical Name: 1,2-dimyristoyl-3-dimethylammonium-propane

Synonyms: 14:0 DAP, DMDAP

CAS Number: 72719-84-7

According to available Safety Data Sheets (SDS), 14:0 DAP is not classified as a hazardous

substance or mixture under the Globally Harmonized System (GHS).[1] However, it is

recommended to handle it with the usual precautionary measures for laboratory chemicals.

Personal Protective Equipment (PPE)
Adherence to proper personal protective equipment protocols is essential to ensure personnel

safety during the handling of 14:0 DAP. The following table summarizes the recommended

PPE.
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Protection Type Recommended Equipment Rationale

Eye Protection
Safety glasses with side-

shields or goggles

Protects against potential

splashes or dust particles.

Equipment should be

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Hand Protection
Impermeable chemical-

resistant gloves (e.g., nitrile)

Prevents direct skin contact.

Gloves must be inspected prior

to use and proper removal

technique should be followed.

[1]

Respiratory Protection
Not generally required under

normal use

A dust respirator may be

necessary if an aerosol or dust

is generated. Use in a well-

ventilated area.[1]

Body Protection
Laboratory coat or other

protective clothing

Minimizes the risk of skin

exposure. The type of body

protection should be chosen

based on the concentration

and amount of the substance

being handled.[1]

Operational and Handling Plan
3.1. Engineering Controls

Work in a well-ventilated area.

If handling procedures may generate dust, use a chemical fume hood or provide appropriate

exhaust ventilation.[1]

Ensure that an eyewash station and safety shower are readily accessible in the work area.
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3.2. Handling Procedures

Avoid direct contact with skin and eyes.

Minimize the generation of dust and aerosols.

Wash hands thoroughly after handling the material.

Do not eat, drink, or smoke in the laboratory area where 14:0 DAP is handled.

3.3. Storage

Store in a tightly closed container in a dry and well-ventilated place.[1]

Recommended storage temperature is -20°C.

Keep away from incompatible materials.

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Unused Material and Contaminated Waste: Collect in a suitable, closed container labeled for

chemical waste.[1] Do not dispose of down the drain.[1]

Contaminated PPE: Dispose of used gloves and other contaminated PPE as chemical waste

in accordance with applicable laws and good laboratory practices.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If symptoms

persist, seek medical attention.[1]

Skin Contact

Wash the affected area with soap and plenty of

water. The product is generally not considered a

skin irritant.[1]

Eye Contact

Rinse the eyes cautiously with water for several

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. If eye irritation

persists, get medical attention.[1]

Ingestion
Rinse mouth with water. If the person feels

unwell, seek medical advice.[1]

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for the safe handling of 14:0
DAP in a laboratory setting.
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Caption: Workflow for Safe Handling of 14:0 DAP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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